{2-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]phenyl}methanamine

• IUPAC Name: [2-[4-(1,2,4-triazol-1-ylmethyl)phenyl]phenyl]methanamine
• InChI: InChI=1S/C16H16N4/c17-9-15-3-1-2-4-16(15)14-7-5-13(6-8-14)10-20-12-18-11-19-20/h1-8,11-12H,9-10,17H2
• InChI Key: HJMVOPQMLXEGQO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN)C2=CC=C(C=C2)CN3C=NC=N3
• Molecular Formula: C16H16N4
• Molecular Weight: 264.32 g/mol

Description

“{2-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]phenyl}methanamine” is a compound that contains a 1,2,4-triazole ring, which is a type of heterocyclic compound. These compounds are known for their ability to form hydrogen bonds with different targets, which can improve their pharmacokinetics, pharmacological, and toxicological properties.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of 4-(1H-1,2,4-triazol-1-yl)benzoic acid hybrids was successfully synthesized, and their structures were established by NMR and MS analysis. Another study reported the synthesis of nineteen novel 1,2,4-triazole derivatives.

Molecular Structure Analysis

The molecular structure of “{2-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]phenyl}methanamine” and similar compounds can be established by NMR and MS analysis. Single-crystal X-ray diffraction analysis can also provide insights into the structure of these compounds.

Chemical Reactions Analysis

The chemical reactions involving “{2-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]phenyl}methanamine” and similar compounds can be studied using various techniques. For example, the IR absorption spectra of some 1,2,4-triazole derivatives were characterized by the presence of two signals for C=O groups at 1650–1712 cm−1.

Physical And Chemical Properties Analysis

The physical and chemical properties of “{2-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]phenyl}methanamine” and similar compounds can be determined using various techniques. For instance, the melting point of some 1,2,4-triazole derivatives was found to be in the range of 153–156 °C.

Scientific Research Applications

Anticancer Research

1,2,4-Triazole derivatives have shown promise as anticancer agents . . . These findings suggest that “{2-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]phenyl}methanamine” could be explored for its anticancer properties.

Antimicrobial Activity

These derivatives are known for their antimicrobial properties . .

Pharmacological Applications

. This suggests potential applications of “{2-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]phenyl}methanamine” in creating new pharmacological treatments.

Agricultural Chemistry

. Their ability to affect plant hormone activity could make them useful in managing crop growth and protecting against pests.

Material Science

. This compound could contribute to advancements in sustainable energy and display technologies.

Biochemical Research

In biochemistry, the triazole ring is a key component in studying enzyme interactions and metabolic pathways . .

Drug Development

The triazole core is significant in drug development due to its stability and versatility . .

Chemical Synthesis

Lastly, in chemical synthesis, 1,2,4-triazole derivatives are valuable intermediates. .

Safety and Hazards

The safety and hazards associated with “{2-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]phenyl}methanamine” and similar compounds depend on their specific properties. Some compounds may cause serious eye irritation and may cause respiratory irritation.

Mechanism of Action

Target of Action

Similar compounds have shown potent inhibitory activities against cancer cell lines such as mcf-7 and hct-116 . These cell lines are often used in research as models for breast cancer and colon cancer, respectively .

Mode of Action

It is noted that similar compounds have been shown to inhibit the proliferation of cancer cells by inducing apoptosis . Apoptosis is a form of programmed cell death, which is a crucial mechanism in preventing the uncontrolled growth of cells, such as in cancer.

Result of Action

The result of the action of this compound is the inhibition of cancer cell proliferation through the induction of apoptosis . This means that the compound can potentially stop the growth of cancer cells and cause them to self-destruct, which could be beneficial in the treatment of cancers.

Action Environment

For instance, the storage conditions for similar compounds suggest that they should be kept at 2-8℃ and in a dry, sealed environment .